Cas no 124579-05-1 (Ganglioside GM3)

• Product name: Ganglioside GM3
• CAS No: 124579-05-1
• MF: C₅₉H₁₀₈N₂O₂₁
• MW: 1181.48964118958
• CID: 4670108
• PubChem ID: 354334931

Ganglioside GM3 Chemical and Physical Properties

Names and Identifiers

• Ganglioside GM3

• Inchi： 1S/C59H108N2O21/c1-4-6-8-10-12-14-16-18-19-21-23-25-27-29-31-33-46(69)61-40(41(66)32-30-28-26-24-22-20-17-15-13-11-9-7-5-2)38-77-56-51(73)50(72)53(45(37-64)79-56)80-57-52(74)55(49(71)44(36-63)78-57)82-59(58(75)76)34-42(67)47(60-39(3)65)54(81-59)48(70)43(68)35-62/h30,32,40-45,47-57,62-64,66-68,70-74H,4-29,31,33-38H2,1-3H3,(H,60,65)(H,61,69)(H,75,76)/b32-30+/t40-,41+,42-,43+,44+,45+,47+,48+,49-,50+,51+,52+,53+,54+,55-,56+,57-,59-/m0/s1
• InChI Key： UIKPUUZBQYTDRX-YRRBDHRDSA-N
• SMILES： O1[C@@H]([C@@H]([C@@H](CO)O)O)[C@@H]([C@H](C[C@@]1(C(=O)O)O[C@H]1[C@H]([C@@H](CO)O[C@H]([C@@H]1O)O[C@@H]1[C@@H](CO)O[C@H]([C@@H]([C@H]1O)O)OC[C@@H]([C@@H](/C=C/CCCCCCCCCCCCC)O)NC(CCCCCCCCCCCCCCCCC)=O)O)O)NC(C)=O

Ganglioside GM3 Security Information

• Storage Condition：<0°C

Additional information on Ganglioside GM3

Ganglioside GM3 (CAS No. 124579-05-1): Structure, Functions, and Emerging Research Applications

Ganglioside GM3 (CAS No. 124579-05-1) is a sialic acid-containing glycosphingolipid that plays critical roles in cellular recognition, signal transduction, and membrane organization. As the simplest member of the ganglioside family, its GM3 structure consists of a ceramide lipid anchor linked to a carbohydrate moiety featuring glucose, galactose, and sialic acid (N-acetylneuraminic acid). This unique molecular architecture enables its participation in numerous biological processes, making it a focal point in neuroscience, oncology, and immunology research.

Recent studies highlight Ganglioside GM3's role in cancer biology, particularly its involvement in tumor progression and metastasis. The GM3 and cancer connection has become a trending topic in 2024, with researchers investigating how this molecule modulates EGFR signaling pathways in various malignancies. Pharmaceutical companies are actively exploring GM3-based therapeutics as potential adjuvants in immunotherapy protocols, responding to growing patient interest in glycan-targeted cancer treatments.

In neuroscience, Ganglioside GM3 metabolism has gained attention for its implications in neurodegenerative disorders. The GM3 in Alzheimer's disease hypothesis suggests that abnormal accumulation may contribute to amyloid plaque formation. This aligns with current searches for biomarkers for early neurodegeneration, making GM3 analysis a valuable tool in diagnostic development. Advanced GM3 detection methods like mass spectrometry imaging are now enabling precise spatial mapping in brain tissues.

The GM3 and immune regulation relationship represents another hot research area. Studies demonstrate its ability to modulate T-cell responses and dendritic cell maturation, positioning GM3 immune function as a potential therapeutic target for autoimmune conditions. This intersects with popular health searches regarding natural immunomodulators and glycolipid supplements, though clinical applications remain investigational.

From a technical perspective, Ganglioside GM3 purification methods have evolved significantly. Modern GM3 extraction techniques employ improved chromatographic separation protocols, yielding higher purity products for research applications. The GM3 molecular weight (approximately 1,150 Da) and amphipathic nature present unique challenges in analytical characterization that new GM3 detection kits are addressing.

In cosmetic science, Ganglioside GM3 skincare applications have emerged as a consumer trend. The molecule's ability to maintain epidermal barrier function has led to inclusion in premium anti-aging formulations, capitalizing on market demand for biologically active skincare ingredients. However, researchers caution that topical absorption of intact GM3 molecules requires further validation.

The commercial landscape for Ganglioside GM3 products reflects growing interdisciplinary interest. Current GM3 market analysis shows increasing availability of research-grade materials, with purity specifications typically ranging from 95% to 98%. Pricing varies significantly based on source (natural vs. synthetic) and analytical documentation, creating important considerations for GM3 sourcing decisions.

Emerging GM3 research applications include vaccine development, where its role as a pathogen receptor makes it valuable for antiviral strategy design. Recent studies on GM3 and viral entry mechanisms have particular relevance given ongoing interest in broad-spectrum antiviral approaches post-pandemic. This application area frequently appears in searches for novel infection control methods.

Analytical challenges persist in Ganglioside GM3 studies, particularly regarding its complex behavior in biological matrices. Advanced GM3 quantification methods now combine liquid chromatography with tandem mass spectrometry (LC-MS/MS), addressing previous limitations in sensitivity and specificity. These technical advancements support the molecule's growing importance in translational medicine research pipelines.

Looking forward, the Ganglioside GM3 research field appears poised for significant expansion. With multiple GM3 clinical trials underway and increasing recognition of its therapeutic potential, this molecule continues to bridge the gap between basic glycobiology and practical medical applications. The convergence of improved analytical tools, clearer mechanistic understanding, and commercial interest suggests GM3 science will remain a dynamic area of investigation in coming years.